2-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-oxopropanenitrile

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-3-cyclopropyl-3-oxopropanenitrile
• InChI: InChI=1S/C13H11NO3/c14-6-10(13(15)8-1-2-8)9-3-4-11-12(5-9)17-7-16-11/h3-5,8,10H,1-2,7H2
• InChI Key: JWRSPGRVUFHSOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C(C#N)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol

Description

The compound “2-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-oxopropanenitrile” is an organic compound based on its formula. It contains a benzodioxole group, which is a type of aromatic ether. It also has a cyclopropyl group, which is a three-membered ring, and a nitrile group, which contains a triple bond between a carbon and a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxole group would likely contribute to the compound’s aromaticity, while the cyclopropyl group could add strain to the molecule due to its small ring size.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzodioxole group might participate in electrophilic aromatic substitution reactions, while the nitrile group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxole and nitrile groups could affect its polarity, solubility, and boiling and melting points.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. The nitrile group, for instance, could potentially be toxic or harmful if ingested or inhaled.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For instance, it could be interesting to explore its potential use as a pharmaceutical compound or a chemical intermediate.